2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline

• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline
• InChI: InChI=1S/C13H14N2/c1-10-5-3-6-11(2)13(10)15-9-12-7-4-8-14-12/h3-9,15H,1-2H3/b12-9-
• InChI Key: RHGNZYPGALUUMD-XFXZXTDPSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)N/C=C\2/C=CC=N2
• SMILES: CC1=C(C(=CC=C1)C)NC=C2C=CC=N2

Description

2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline, also known as DPM, is a chemical compound that has been studied extensively in the scientific community due to its unique properties. DPM is a heterocyclic compound that contains a pyrrole ring and an aniline group. This compound has been synthesized using various methods and has been found to have potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline is not fully understood, but it is believed to act as a nucleophile and a Lewis base due to the presence of the pyrrole ring and aniline group. 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline has been found to form stable complexes with metal ions, which may be responsible for its catalytic activity and potential therapeutic effects.
Biochemical and Physiological Effects
2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline has been found to have both biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo and to have anti-inflammatory and antioxidant properties. 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline has also been found to have a low toxicity profile, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline in lab experiments is its high yield synthesis method, which makes it a cost-effective option. 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline also has a low toxicity profile, which makes it safer to handle than other compounds. However, one limitation of using 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline is its limited solubility in certain solvents, which may affect its effectiveness in certain experiments.

Future Directions

There are several future directions for research on 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline, including its potential use in the development of new drugs and materials. Further studies are needed to fully understand the mechanism of action of 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline and its potential therapeutic effects. Additionally, research on the synthesis of 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline using different methods and its properties in different solvents may provide new insights into its applications in scientific research.

Synthesis Methods

2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline can be synthesized using different methods, including the reaction of 2,6-dimethylaniline with pyrrole-2-carbaldehyde in the presence of a catalyst. Another method involves the reaction of 2,6-dimethylaniline with pyrrole-2-carboxylic acid in the presence of a dehydrating agent. Both methods result in the formation of 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline with high yields.

Scientific Research Applications

2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline has been used in various scientific research applications, including the development of new drugs and materials. It has been found to have potential as a catalyst in organic reactions and as a ligand in coordination chemistry. 2,6-dimethyl-N-[(Z)-pyrrol-2-ylidenemethyl]aniline has also been studied for its potential use in the treatment of cancer and other diseases.